Cas no 1308646-37-8 (2,2,2-trifluoroethyl N-(4-cyclopropyl-1,3-thiazol-2-yl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(4-cyclopropyl-1,3-thiazol-2-yl)carbamate
• CAS No: 1308646-37-8
• MF: C₉H₉F₃N₂O₂S
• MW: 266.240171194077
• CID: 5188159
• Update Time: 2025-10-29

2,2,2-trifluoroethyl N-(4-cyclopropyl-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-(4-cyclopropyl-1,3-thiazol-2-yl)carbamate
• 2,2,2-Trifluoroethyl (4-cyclopropylthiazol-2-yl)carbamate
• 2,2,2-trifluoroethylN-(4-cyclopropyl-1,3-thiazol-2-yl)carbamate
• Carbamic acid, N-(4-cyclopropyl-2-thiazolyl)-, 2,2,2-trifluoroethyl ester

• Inchi： 1S/C9H9F3N2O2S/c10-9(11,12)4-16-8(15)14-7-13-6(3-17-7)5-1-2-5/h3,5H,1-2,4H2,(H,13,14,15)
• InChI Key： HRPZFRZWHMBNMO-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC(F)(F)F)=NC(=C1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 79.5

Additional information on 2,2,2-trifluoroethyl N-(4-cyclopropyl-1,3-thiazol-2-yl)carbamate

Comprehensive Overview of 2,2,2-Trifluoroethyl N-(4-cyclopropyl-1,3-thiazol-2-yl)carbamate (CAS No. 1308646-37-8)

2,2,2-Trifluoroethyl N-(4-cyclopropyl-1,3-thiazol-2-yl)carbamate (CAS No. 1308646-37-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a trifluoroethyl group with a cyclopropyl-substituted thiazole core, offering distinct electronic and steric properties. Researchers are particularly interested in its potential as a bioactive intermediate or prodrug candidate, given the increasing demand for fluorine-containing compounds in drug discovery.

The compound's carbamate linkage and thiazole ring make it a versatile building block for synthesizing derivatives with enhanced metabolic stability. Recent studies highlight its relevance in addressing challenges like drug resistance and selective targeting, which align with current trends in precision medicine. Its CAS No. 1308646-37-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing importance in academic and industrial applications.

From a synthetic chemistry perspective, the introduction of the cyclopropyl group into the thiazole scaffold enhances ring strain, potentially influencing binding affinity in biological systems. This aligns with the broader industry focus on small-ring heterocycles as privileged structures in medicinal chemistry. The compound’s trifluoroethyl moiety also contributes to lipophilicity modulation—a critical factor in optimizing pharmacokinetic properties, as evidenced by its inclusion in recent patent filings for kinase inhibitors.

Environmental and regulatory considerations are increasingly shaping research around such compounds. The 2,2,2-trifluoroethyl segment has been explored for its potential to reduce environmental persistence compared to non-fluorinated analogs, addressing concerns about sustainable chemistry. Analytical methods for quantifying CAS 1308646-37-8 (e.g., HPLC-MS) are frequently discussed in forums, underscoring the need for robust quality control in its applications.

In agrochemical contexts, derivatives of this compound have shown promise as plant growth regulators or pest control agents, leveraging the thiazole ring’s known bioactivity. The 4-cyclopropyl substitution may offer improved soil mobility profiles, a hot topic in developing next-generation crop protection products. Patent analyses reveal its use in formulations targeting fungal pathogens, coinciding with rising global interest in food security solutions.

Thermodynamic studies of 2,2,2-trifluoroethyl N-(4-cyclopropyl-1,3-thiazol-2-yl)carbamate indicate notable stability under physiological conditions, making it a candidate for controlled-release systems. This property is particularly relevant to discussions about drug delivery innovations in biomedical engineering circles. Computational chemists have modeled its interaction with cytochrome P450 enzymes, contributing to the ongoing debate about fluorine’s metabolic effects—a frequently searched topic in ADME (Absorption, Distribution, Metabolism, Excretion) research.

The compound’s crystalline form has been characterized via X-ray diffraction, with data available in the Cambridge Structural Database. Such structural insights are invaluable for cocrystal engineering strategies, a trending area in materials science. Industrial scale-up processes for CAS 1308646-37-8 often involve palladium-catalyzed cross-coupling reactions, reflecting broader industry shifts toward atom-efficient syntheses.

Emerging applications include its use as a fluorescent probe precursor, capitalizing on the thiazole ring’s photophysical properties. This intersects with the booming field of diagnostic imaging agents, where researchers seek compounds with tunable emission wavelengths. Safety assessments published in regulatory journals confirm its compatibility with green chemistry principles, another key search term among environmentally conscious chemists.

In summary, 2,2,2-trifluoroethyl N-(4-cyclopropyl-1,3-thiazol-2-yl)carbamate represents a multifaceted tool for modern chemical research. Its CAS No. 1308646-37-8 serves as a gateway to exploring cutting-edge topics like fluorine-based drug design, heterocyclic diversity, and eco-friendly agrochemicals. As synthetic methodologies evolve, this compound will likely remain at the forefront of interdisciplinary innovation.